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Introduction
(S)-4-Methoxydalbergione, also referred to as 4-MD or 4MOD, is a naturally occurring

flavonoid compound isolated from plants such as Dalbergia odorifera and Dalbergia sissoo

Roxb.[1][2][3] Emerging research has highlighted its potential as a potent anticancer agent,

demonstrating significant efficacy in various cancer cell lines.[3] Studies have shown that 4-MD

exerts its antitumor effects by inhibiting cell proliferation, migration, and invasion while inducing

programmed cell death (apoptosis) and autophagy.[1][2] Its mechanisms of action involve the

modulation of several critical signaling pathways implicated in tumorigenesis, including the

JAK2/STAT3, Akt/ERK, and NF-κB pathways.[1][2][3] These findings suggest that (S)-4-
Methoxydalbergione is a promising candidate for further investigation in cancer therapy.

Biological Activities and Mechanisms of Action
(S)-4-Methoxydalbergione has been shown to inhibit the growth and progression of multiple

cancers through distinct molecular mechanisms.

Osteosarcoma: In human osteosarcoma cells, 4-MD suppresses cell growth and induces

apoptosis.[1] The underlying mechanism involves the inhibition of the JAK2/STAT3 signaling

pathway, leading to the downregulation of anti-apoptotic proteins such as Bcl-2, Bcl-xL, and
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Survivin, and the upregulation of apoptotic proteins like procaspase-3 and PARP.[1]

Furthermore, 4-MD inactivates mitogen-activated protein kinases (MAPKs) and the

transcription factor CREB.[1] In vivo studies using a mice xenograft model have confirmed its

ability to inhibit tumor growth.[1]

Bladder Cancer: Research on human bladder cancer cell lines (J82 and UMUC3) reveals

that 4-MD inhibits proliferation, migration, and invasion while inducing both apoptosis and

autophagy.[2] The anticancer effects in this context are associated with the suppression of

the Akt/ERK signaling pathway.[2][3]

Esophageal Carcinoma: In esophageal cancer cells (ECA-109 and KYSE-105), 4-MD

significantly inhibits cell proliferation and migration.[3][4] This effect is achieved by

inactivating the NF-κB signaling pathway, which in turn decreases the production of

inflammatory cytokines like TNF-α and PGE2 and downregulates the expression of

proliferation-associated proteins such as cyclin D1, CDK1, and PCNA.[3][4]

Astroglioma: Studies have also reported that 4-MD can effectively arrest the cell cycle in the

G2 phase in human astroglioma cells and regulate genes involved in the p53, TNF, and

MAPK signaling pathways.[3]

Data Presentation: In Vitro Efficacy
The following tables summarize the quantitative data from studies on (S)-4-
Methoxydalbergione's effects on cancer cell lines.

Table 1: IC50 Values of (S)-4-Methoxydalbergione in Cancer Cell Lines

Cell Line Cancer Type IC50 Value
Treatment
Duration

Citation

| ECA-109 | Esophageal Carcinoma | 15.79 µmol/L | 24 hours |[4] |

Table 2: Summary of Molecular Effects of (S)-4-Methoxydalbergione Treatment
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Cancer Type
Key
Proteins/Pathways
Affected

Observed Effect Citation

Osteosarcoma p-JAK2, p-STAT3
Inhibition/Downreg
ulation

[1]

Bcl-2, Bcl-xL, Survivin Downregulation [1]

Procaspase-3, PARP
Upregulation of

cleavage
[1]

Bladder Cancer Akt/ERK Pathway Inhibition/Suppression [2]

Esophageal

Carcinoma
NF-κB Pathway Inactivation [3][4]

Cyclin D1, CDK1,

PCNA
Downregulation [4]

| | TNF-α, PGE2 | Decreased Production |[3][4] |

Visualizations: Pathways and Workflows
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Molecular Pathways Targeted by (S)-4-Methoxydalbergione
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General Experimental Workflow for Evaluating 4-MD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b161816#s-4-methoxydalbergione-in-
cancer-cell-line-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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